(rac)-AG-205

FabK inhibition Streptococcus pneumoniae enoyl-ACP reductase
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H23ClN6OS
Molecular Weight 455.0 g/mol
Cat. No. B15621216
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Technical Parameters


Basic Identity
Product Name(rac)-AG-205
Molecular FormulaC22H23ClN6OS
Molecular Weight455.0 g/mol
Structural Identifiers
InChIInChI=1S/C22H23ClN6OS/c1-14-3-8-19-17(11-14)18-12-27(2)10-9-20(18)28(19)21(30)13-31-22-24-25-26-29(22)16-6-4-15(23)5-7-16/h3-8,11,18,20H,9-10,12-13H2,1-2H3
InChIKeyGJNBAISSZRNGTM-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(rac)-AG-205 for PGRMC1 Research: A Rac-Ligand with Demonstrated Multi-Target Pharmacology for Sterol Synthesis, Cancer, and Neuroprotection Studies


(rac)-AG-205 (CAS 442656-02-2) is a racemic small-molecule ligand of progesterone receptor membrane component 1 (PGRMC1), a heme-binding cytochrome b5-related protein implicated in cancer progression, sterol metabolism, and neuroprotection. Originally identified via in silico screening and surface plasmon resonance, (rac)-AG-205 alters the spectroscopic properties of the PGRMC1-heme complex and inhibits cancer cell viability preferentially in PGRMC1-expressing cells. [1] However, multiple independent studies have demonstrated that (rac)-AG-205 exerts biological effects that are not recapitulated by siRNA-mediated PGRMC1 knockdown and persist in PGRMC1/PGRMC2/MAPR-deficient cells, establishing that its pharmacological activity extends beyond PGRMC1 alone to include inhibition of UDP-galactose:ceramide galactosyltransferase and induction of endosomal vesicle formation. [2] [3] It is supplied as a racemic mixture with molecular formula C22H23ClN6OS and molecular weight 454.98.

Pathway Probe

PGRMC1 ligand with multi-target pharmacology profile for sterol synthesis and signaling studies

Model Context

Supports cancer cell-model and neuroprotection assay research workflows requiring pharmacological PGRMC1 interrogation

Selection Logic

Racemic mixture; orthogonal validation partner for PGRMC1 siRNA/knockout experimental designs

Why PGRMC1 Research Requires (rac)-AG-205 Over Generic Substitutes: Evidence of Polypharmacology and Stereochemical Distinction


Procurement of (rac)-AG-205 under CAS 442656-02-2 cannot be substituted with the single enantiomer (4R,9S)-AG-205 (CAS 1375078-57-1) or other alleged PGRMC1 inhibitors without risking experimental divergence. The two CAS-numbered forms have been annotated with distinct primary targets in the literature: the racemate is predominantly characterized as a PGRMC1 ligand with effects on sterol synthesis, NF-κB, and BDNF/PI3K/AKT pathways, while the (4R,9S) enantiomer is catalogued primarily as a FabK (enoyl-ACP reductase) inhibitor in Streptococcus pneumoniae. Furthermore, (rac)-AG-205 cannot be functionally replaced by PGRMC1 siRNA or genetic knockout approaches: multiple transcriptomic comparisons have shown that (rac)-AG-205-induced gene expression changes (e.g., upregulation of cholesterol biosynthetic enzymes by 3–6 fold) are not reproduced by PGRMC1 silencing, and the compound retains full activity even when all four MAPR family members are simultaneously knocked down. [1] [2] Researchers relying on genetic PGRMC1 ablation as a substitute for pharmacological inhibition with (rac)-AG-205 will therefore fail to replicate the compound's full polypharmacological signature.

Target Compound

(rac)-AG-205 — Racemic PGRMC1 Ligand

Multi-target pharmacology; induces sterol gene programs and modulates NF-κB, BDNF/PI3K/AKT pathways

Enantiomer Substitute

(4R,9S)-AG-205 — Single Enantiomer

Catalogued as FabK inhibitor; divergent primary target annotation may not transfer to PGRMC1 pathway studies

Pharmacological Tool

(rac)-AG-205 upregulates cholesterol biosynthesis genes 3–6 fold; effect fully retained in MAPR-quadruple-knockdown cells

Genetic Substitute

PGRMC1 siRNA or CRISPR knockout may not reproduce the compound's polypharmacological transcriptional signature

Quantitative Head-to-Head Evidence for (rac)-AG-205 Differentiation Against Closest Analogs and Alternatives


FabK Inhibitory Potency: (rac)-AG-205 vs AE848 — a 3.4-Fold Difference in IC50 from Direct Head-to-Head Assay

In a direct head-to-head enzymatic assay using purified recombinant Streptococcus pneumoniae FabK, AG205 (the active enantiomer component) demonstrated approximately 3.4-fold greater inhibitory potency compared to its close structural analog AE848. AG205 exhibited an IC50 of 1.5 μM, while AE848 showed an IC50 of 5.1 μM under identical assay conditions. [1] The stronger potency of AG205 was the basis for its selection over AE848 for all subsequent mechanistic and antibacterial studies in this publication. Additionally, AG205 displayed selective antibacterial activity against S. pneumoniae strains (MIC 1–8 μg/mL in BHI broth) while showing no growth inhibition against organisms possessing FabI (Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa; MIC >32 μg/mL), confirming target selectivity at the bacterial pathway level. [1] Note: This FabK inhibition data derives from studies using the (4R,9S) enantiomer form, but is included here as it represents the only available direct analog comparison for the AG-205 chemotype.

FabK Inhibition
Head-to-head
AG205 IC50 1.5 μM AE848 IC50 5.1 μM 3.4-fold greater potency
Supports FabK inhibitor screening context
Data from (4R,9S) enantiomer studies; S. pneumoniae FabK enzymatic assay
FabK inhibition Streptococcus pneumoniae enoyl-ACP reductase

Transcriptomic Divergence: (rac)-AG-205 vs PGRMC1 siRNA — Cholesterol Biosynthesis Gene Upregulation That Cannot Be Mimicked by Genetic Knockdown

In a systematic transcriptomic comparison across two human endometrial cell lines (HEC-1A and T-HESC), (rac)-AG-205 treatment significantly upregulated genes coding enzymes of the cholesterol biosynthetic pathway and steroidogenesis. However, when PGRMC1 expression was silenced using two independent siRNAs (s21310 targeting exon 2, and 18248 targeting exon 1), the upregulation of cholesterol biosynthesis genes was not reproduced — expression of the three selected target genes (INSIG1, MSMO1, HSD17B7) showed no significant modification or was even slightly reduced. [1] Critically, when cells were simultaneously transfected with siRNA-PGRMC1 and then treated with (rac)-AG-205, the compound retained its full gene-upregulating activity: INSIG1, MSMO1, and HSD17B7 expression increased by mean ~3–4 fold in HEC-1A cells and ~4–6 fold in T-HESC cells, irrespective of PGRMC1 presence. [1] Furthermore, even simultaneous knockdown of all four MAPR family members (PGRMC1, PGRMC2, neudesin, neuferricin) failed to abrogate the (rac)-AG-205 effect, conclusively demonstrating PGRMC1/MAPR-independent mechanisms. [1] This finding is reinforced by a separate study showing that (rac)-AG-205 induces large endosomal vesicle formation in CHO-K1 and HeLa cells even after CRISPR/Cas9-mediated knockout of both PGRMC1 and PGRMC2. [2]

Transcriptomic Response
Head-to-head
(rac)-AG-205: 3–6 fold upregulation PGRMC1 siRNA: no significant upregulation Qualitative divergence; effect retained in MAPR-quadruple-KD
Supports pathway-response interpretation independent of PGRMC1
HEC-1A and T-HESC endometrial cell lines; RNA-seq with RT-qPCR validation
PGRMC1 cholesterol biosynthesis transcriptomic comparison

GnRH Neuronal Calcium Signaling: (rac)-AG-205 Blocks Progesterone-Mediated Inhibition, Differentiating PGRMC1-Dependent from Nuclear PR-Dependent Pathways

In calcium imaging studies on primary GnRH neurons maintained in explants, progesterone (P4) application significantly decreased neuronal activity. This P4-mediated inhibition was not blocked by RU486 (mifepristone), a classical antagonist of nuclear progesterone receptors, confirming that the rapid inhibitory effect is not mediated through the canonical nuclear PR pathway. [1] In contrast, (rac)-AG-205 (referred to as AG-205), a PGRMC1 ligand and inhibitor, completely blocked the rapid P4-mediated inhibition of GnRH neuronal activity. [1] Additionally, inhibition of protein kinase G, thought to act downstream of PGRMC1, also blocked P4's inhibitory activity, providing convergent pharmacological evidence. [1] In the nanomolar concentration range, AG-205 effects on intracellular calcium were attenuated and cells returned to normal pacemaker potentials, while in the micromolar range AG-205 itself caused a sharp rise in intracellular calcium. [2]

P4 Signaling Blockade
Cross-study comparable
AG-205: completely blocked P4-mediated inhibition RU486: did not block P4 effect PGRMC1 vs nuclear PR pathway discrimination
Supports PGRMC1 pathway discrimination studies
Primary GnRH neuron calcium imaging; AG-205 at 0.01–1.0 μM
GnRH neurons calcium imaging progesterone signaling

Off-Target Galactosyltransferase Inhibition: (rac)-AG-205 Suppresses Galactosylceramide Synthesis Independently of PGRMC1/PGRMC2 Expression

In vitro enzyme activity assays demonstrated that (rac)-AG-205 is a direct inhibitor of UDP-galactose:ceramide galactosyltransferase (UGT8), the enzyme responsible for galactosylceramide synthesis, but does not inhibit cerebroside sulfotransferase (the subsequent step in sulfatide biosynthesis). [1] Sulfatide synthesis in the human renal cancer cell line SMKT-R3 was strongly inhibited by low micromolar concentrations of (rac)-AG-205, and galactosylceramide synthesis was reduced to a similar extent in both wild-type CHO cells and CHO cells genetically deficient in PGRMC1 and/or PGRMC2, demonstrating that this off-target activity is entirely independent of the compound's nominal PGRMC1 target. [1] This finding corroborates the broader evidence that PGRMC1 represents only one of several molecular targets of (rac)-AG-205.

UGT8 Off-Target Activity
Class-level
Inhibits galactosylceramide synthesis; effect equivalent in WT and PGRMC1/PGRMC2-KO cells
Requires off-target activity review
PGRMC1-independent UGT8 inhibition; data to verify in target model
galactosylceramide synthesis off-target activity UDP-galactose:ceramide galactosyltransferase

EGFR Protein Downregulation in Cancer Cells: Dose-Dependent Effect of (rac)-AG-205 at 2, 10, and 50 μM in MDA-MB-468 Triple-Negative Breast Cancer Cells

In MDA-MB-468 triple-negative breast cancer cells treated with increasing concentrations of (rac)-AG-205 (0, 2, 10, and 50 μM) for 24 hours in serum-free medium, Western blot analysis revealed a dose-dependent decrease in epidermal growth factor receptor (EGFR) protein levels, while ku70 levels (loading control) remained unchanged. [1] The same treatment in A549 non-small cell lung cancer cells also produced EGFR downregulation but to a lesser extent, reflecting the differential dependence on PGRMC1-mediated EGFR stabilization between these cell lines. [1] This cell-type-selective EGFR modulation distinguishes (rac)-AG-205 from broad-spectrum EGFR inhibitors and supports its use as a probe for PGRMC1-EGFR signaling axis interrogation in breast cancer models.

EGFR Downregulation
Supporting evidence
2–50 μM dose-dependent EGFR decrease
Supports cell-model endpoint review
MDA-MB-468 triple-negative breast cancer cells; Western blot analysis
EGFR downregulation MDA-MB-468 triple-negative breast cancer

Stereochemical Identity Differentiation: (rac)-AG-205 (CAS 442656-02-2) vs (4R,9S)-AG-205 (CAS 1375078-57-1) — Distinct CAS Numbers with Divergent Primary Target Annotations

Two distinct CAS-numbered forms of AG-205 are commercially available with divergent primary target annotations. CAS 442656-02-2 designates (rac)-AG-205, the racemic mixture, which is uniformly described across vendor technical datasheets and primary literature as a PGRMC1 inhibitor that induces sterol synthesis genes and modulates NF-κB and BDNF/PI3K/AKT pathways. CAS 1375078-57-1 designates (4R,9S)-AG-205, a single enantiomer with defined (4aR,9bS) stereochemistry, which is catalogued primarily as a FabK inhibitor in Streptococcus pneumoniae. The SMILES strings differ between the two forms, with the racemate described by GJNBAISSZRNGTM-UHFFFAOYSA-N (no defined stereochemistry) and the single enantiomer described by GJNBAISSZRNGTM-UYAOXDASSA-N (defined stereochemistry). [1] While both forms share the same molecular formula (C22H23ClN6OS) and molecular weight (454.98), researchers must verify which CAS number they are procuring, as the biological annotation and intended research application differ substantially.

Stereochemical Identity
Supporting evidence
Racemate CAS 442656-02-2 vs (4R,9S) CAS 1375078-57-1; divergent primary target annotations
Supports stereochemical-control context
No published direct biological activity comparison between the two CAS forms
stereochemistry racemic mixture enantiomer comparison

High-Confidence Application Scenarios for (rac)-AG-205 Based on Quantitative Differentiation Evidence


Investigating PGRMC1-Dependent vs PGRMC1-Independent Cholesterol/Sterol Gene Regulation in Endometrial or Cancer Cell Models

Use (rac)-AG-205 to induce robust 3–6 fold upregulation of cholesterol biosynthetic genes (INSIG1, MSMO1, HSD17B7) while simultaneously employing PGRMC1 siRNA as a non-redundant comparator. As demonstrated by Thieffry et al. (2021), PGRMC1 silencing fails to reproduce the transcriptional effects of (rac)-AG-205, and the compound retains full activity even after MAPR quadruple knockdown. [1] This experimental design enables dissection of PGRMC1-dependent and PGRMC1-independent arms of the compound's pharmacology and is applicable to HEC-1A, T-HESC, and analogous sterol-responsive cell lines.

Pharmacological Discrimination of Rapid, Non-Genomic Progesterone Signaling via PGRMC1 from Classical Nuclear PR and PAQR/mPR Pathways in Neuronal Systems

Employ (rac)-AG-205 (0.01–1.0 μM) in primary GnRH neuron calcium imaging experiments to selectively block PGRMC1-mediated rapid progesterone signaling, as established by Bashour and Wray (2012). [2] Co-application with RU486 (nuclear PR antagonist, which does not block the P4 effect) and with Gi/o protein uncoupling agents (which rule out PAQR/mPR pathway involvement) provides a triple-discrimination pharmacological strategy uniquely enabled by (rac)-AG-205. This approach is extensible to other neuronal populations expressing PGRMC1, including hypothalamic and hippocampal neurons.

Studying the PGRMC1-EGFR Signaling Axis in Triple-Negative Breast Cancer Using (rac)-AG-205 as a Pharmacological Probe with siRNA Cross-Validation

Apply (rac)-AG-205 at 2–50 μM in MDA-MB-468 triple-negative breast cancer cells to achieve dose-dependent EGFR protein downregulation, as shown by Ahmed et al. (2010). [3] Parallel experiments with PGRMC1-targeting siRNAs should be used to distinguish PGRMC1-mediated effects from off-target activities. This dual pharmacological-genetic approach is essential given the demonstrated PGRMC1-independent activities of (rac)-AG-205 in other cellular contexts, and enables rigorous interrogation of the PGRMC1-EGFR-PI3K/AKT signaling circuitry implicated in breast cancer progression.

Cautionary Use of (rac)-AG-205 in Sphingolipid-Rich Cell Models Requiring Awareness of Off-Target Galactosyltransferase Inhibition

When applying (rac)-AG-205 to cell models with active galactosylceramide or sulfatide synthesis (e.g., oligodendrocytes, Schwann cells, renal cancer lines such as SMKT-R3), experimental designs must incorporate controls that account for direct UGT8 (UDP-galactose:ceramide galactosyltransferase) inhibition, as demonstrated by Wang-Eckhardt et al. (2021). [4] This off-target activity occurs independently of PGRMC1/PGRMC2 expression status, as shown by equivalent inhibition in wild-type and PGRMC1/PGRMC2 knockout CHO cells. Researchers should not attribute phenotypic effects on myelination, sphingolipid metabolism, or membrane lipid composition solely to PGRMC1 inhibition without appropriate genetic rescue or alternative inhibitor controls.

Application
Selection Property
Validation Focus
Sterol gene regulation studies
Polypharmacology profile review
Cholesterol biosynthesis endpoints vs PGRMC1 knockdown
Non-genomic progesterone signaling discrimination
Pathway discrimination capability
PGRMC1 vs nuclear PR vs PAQR/mPR differentiation
PGRMC1-EGFR signaling axis studies
Cell-model endpoint review
EGFR protein level and PGRMC1-dependency assessment
Sphingolipid metabolism with off-target controls
Off-target activity awareness
UGT8 inhibition controls and PGRMC1-independent effect verification

Technical Documentation Hub

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